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Compound of Interest

Compound Name: Hepta-1,6-dien-4-one

Cat. No.: B1640008 Get Quote

Essential Safety and Handling Guide for Hepta-
1,6-dien-4-one
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling Hepta-1,6-dien-4-one.

Given the absence of a specific Safety Data Sheet (SDS) for Hepta-1,6-dien-4-one, the

following recommendations are based on data for the closely related and structurally similar

compound, Hepta-1,6-dien-4-ol. Researchers, scientists, and drug development professionals

should use this information as a primary safety reference, while always adhering to their

institution's specific safety protocols.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure. The following table summarizes the required PPE for handling

Hepta-1,6-dien-4-one.
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Protection Type Required PPE Standards and Remarks

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene,

or butyl rubber). Flame-

retardant and impervious lab

coat or overalls. Chemical-

resistant boots.

Gloves must be inspected

before use and satisfy EU

Directive 89/686/EEC and the

standard EN 374.[1]

Respiratory Protection

Use in a well-ventilated area,

preferably a fume hood. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

organic vapor cartridge is

required.

Respirator selection must

comply with OSHA's

Respiratory Protection

Standard (29 CFR 1910.134).

Hazard and Physical Property Summary
Understanding the chemical's properties is crucial for safe handling. The following data is for

the analogue, Hepta-1,6-dien-4-ol.
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Property Value Source

Molecular Formula C7H12O [1]

Molecular Weight 112.17 g/mol [1]

Appearance Colorless liquid [2]

Boiling Point 151 °C [3]

Density 0.864 g/mL at 25 °C [3]

Flash Point 104 °F (40 °C) [3]

Toxicity
Intravenous LD50 (mouse) =

180 mg/kg
[3]

Procedural Guidance for Safe Handling and
Disposal
Adherence to standardized procedures is essential to minimize risk and ensure a safe

laboratory environment.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents.

Don the required PPE as detailed in the table above.

Have an emergency spill kit readily accessible.

Handling:

Conduct all work involving Hepta-1,6-dien-4-one within a certified chemical fume hood.[4]

Avoid inhalation of vapors and direct contact with skin and eyes.[4]
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Use non-sparking tools to prevent ignition of flammable vapors.[4]

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5]

Keep the container tightly closed in a dry and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan: Step-by-Step Waste Management
Waste Collection:

Collect all waste containing Hepta-1,6-dien-4-one in a dedicated, properly labeled, and

sealed container.

The container must be compatible with the chemical.

Do not mix with other waste streams unless compatibility is confirmed.

Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Hepta-1,6-dien-4-one".

Store the waste container in a designated hazardous waste accumulation area, away from

general laboratory traffic.

Disposal:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHSO) office.[6]

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not pour Hepta-1,6-dien-4-one down the drain.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Spill

Evacuate the area. Remove all sources of

ignition. Ventilate the area. Wearing appropriate

PPE, contain the spill using an inert absorbent

material. Collect the absorbed material in a

sealed container for disposal.[4]

Workflow for Safe Handling of Hepta-1,6-dien-4-one
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Workflow for Safe Handling of Hepta-1,6-dien-4-one
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Caption: A logical workflow for the safe handling and disposal of Hepta-1,6-dien-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hepta-1,6-dien-4-ol | C7H12O | CID 17902 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chembk.com [chembk.com]

3. 1,6-heptadien-4-ol | CAS#:2883-45-6 | Chemsrc [chemsrc.com]

4. echemi.com [echemi.com]

5. fishersci.com [fishersci.com]

6. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]

To cite this document: BenchChem. [Personal protective equipment for handling Hepta-1,6-
dien-4-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1640008#personal-protective-equipment-for-
handling-hepta-1-6-dien-4-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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